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Compound of Interest

Compound Name: Bis(diethylamino)dichlorosilane

Cat. No.: B8464222

Essential Safety and Handling Guide for
Bis(diethylamino)dichlorosilane

This guide provides critical safety and logistical information for the handling and disposal of
Bis(diethylamino)dichlorosilane (CAS No. 18881-64-6), a flammable and corrosive liquid
that requires stringent safety protocols in a laboratory setting. Adherence to these procedures
is paramount for the protection of all personnel.

Hazard Summary

Bis(diethylamino)dichlorosilane is a flammable liquid and vapor that causes severe skin
burns and eye damage.[1] It reacts with water and moisture, which may release flammable
gases and toxic fumes.[2][3] Inhalation may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Bis(diethylamino)dichlorosilane to minimize exposure and ensure personal safety.
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PPE Category

Item

Specification

Eye Protection

Chemical Goggles and Face
Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards must
be worn. A face shield is also
required.[4] Contact lenses
should not be worn.[3][5]

Hand Protection

Chemical Resistant Gloves

Neoprene or nitrile rubber
gloves are recommended.[3][5]
Gloves must be inspected
before use and changed

immediately if contaminated.[4]

[6]

Body Protection

Flame-Resistant Laboratory
Coat

A flame-resistant lab coat
should be worn over personal
clothing.[6] Ensure the lab coat
is buttoned and fits properly to
cover as much skin as
possible.[6]

Respiratory Protection

Respirator

In case of inadequate
ventilation, a NIOSH-certified
combination organic
vapor/acid gas respirator is
necessary.[5] For unknown
concentrations or
emergencies, a self-contained
breathing apparatus (SCBA)
should be used.[7][8]

Foot Protection

Closed-Toe Shoes

Appropriate shoes that cover

the entire foot are required.[6]

Operational Plan: Handling Protocol
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All handling of Bis(diethylamino)dichlorosilane must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3] An emergency eye wash fountain and safety shower
must be readily accessible.[1][9]

Step-by-Step Handling Procedure:
e Preparation:

o Ensure the work area is clear of incompatible materials such as water, acids, alcohols, and
oxidizing agents.[1][3][9]

o Ground and bond all containers and receiving equipment to prevent static discharge.[1][9]
o Use only non-sparking tools.[1][9]

o Have appropriate fire extinguishing media readily available (e.g., dry chemical, carbon
dioxide, or alcohol-resistant foam).[1][9] Do not use water.[5]

o Dispensing:
o Handle under an inert gas atmosphere.[2][3]

o Slowly transfer the required amount of the chemical, avoiding splashes and the creation of
aerosols.[2]

o Keep the container tightly closed when not in use.[1][9]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][9]
o Decontaminate all equipment used.

o Properly label and store any unused chemical in a cool, dry, and well-ventilated area away
from heat and ignition sources.[1][9]

Emergency Procedures
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Incident

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do.[5][9] Seek immediate

medical attention.[5][9]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap

and water.[5] Seek immediate medical advice.[9]

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1] If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration.[2] Seek immediate medical
attention.[10]

Ingestion

Rinse mouth. Do NOT induce vomiting.[1] Never
give anything by mouth to an unconscious

person.[1][9] Seek immediate medical attention.

[9]

Spill

Evacuate the area and eliminate all ignition
sources.[7] Contain the spill using an absorbent,
non-combustible material (e.g., sand, earth).[11]
Collect the absorbed material into a suitable
container for disposal.[1][4] Do not allow the spill

to enter drains or waterways.[2]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish the fire.[1][9] Do not
use a direct stream of water.[9] Water spray may

be used to cool fire-exposed containers.[1][9]

Disposal Plan

All waste containing Bis(diethylamino)dichlorosilane must be treated as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SID3368.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3368.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3368.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://amp.generalair.com/MsdsDocs/PA4587S.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
http://www.ece.ualberta.ca/~lpfs/uploads/MSDS/Praxair_Eng/Dichlorosilane.pdf
https://www.middlesexgases.com/wp-content/uploads/2020/10/Dichlorosilane-SDS-by-MiddlesexGases.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.chemicalbook.com/msds/Bis-diethylamino-silane.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIB1069.0-msds.pdf
https://www.benchchem.com/product/b8464222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8464222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of the waste through a licensed waste disposal contractor in accordance
with all federal, state, and local regulations.[1][12] Do not dispose of it down the drain.[2]
Empty containers may retain product residue and should be handled with care.[1][9]

Workflow for Safe Handling of
Bis(diethylamino)dichlorosilane
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Safe Handling Workflow for Bis(diethylamino)dichlorosilane
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Caption: Logical workflow for the safe handling of Bis(diethylamino)dichlorosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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